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Compound of Interest

Compound Name: 2-azido-5-nitropyridine

CAS No.: 69080-06-4

Cat. No.: B6267644

Get Quote

Executive Summary
2-Azido-5-nitropyridine (CAS 56719-66-1) exhibits high physical solubility (>100 mg/mL) in

Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF) due to its polar nitro-aromatic

character. However, its behavior in these solvents is governed by a dynamic azide-tetrazole

equilibrium that is heavily influenced by solvent polarity.[1] In DMSO and DMF, the compound

exists predominantly as the fused 6-nitrotetrazolo[1,5-a]pyridine, which acts as a "masked"

azide.

Critical Safety Warning: This compound has a Carbon-to-Nitrogen (C/N) ratio of 1.0, classifying

it as a high-energy explosive. Solubility limits defined in this guide are based on safety

thresholds, not physical saturation points.

Safety Directive: The "Rule of Six" & C/N Ratio
Before attempting dissolution, you must evaluate the explosive potential. 2-Azido-5-
nitropyridine (

) violates standard safety heuristics for organic azides.
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Energetic Assessment
Formula:

Molecular Weight: 165.11 g/mol

C/N Ratio Calculation:

Standard Safety Threshold: Ratio

is considered stable.

Result:1.4 is CRITICAL. This molecule is shock-sensitive and potentially explosive.

Maximum Safe Concentration
Do NOT prepare saturated solutions.

Recommended Limit:

(approx. 82 mg/mL).

Absolute Max (with Blast Shield):

.

Storage: Never store solutions for >24 hours. Azides can concentrate in ground glass joints

or upon solvent evaporation, leading to detonation.

Solubility and Azide-Tetrazole Equilibrium
The solubility of 2-azido-5-nitropyridine is not a static property but a dynamic equilibrium

between two tautomers. This equilibrium dictates its reactivity in nucleophilic aromatic

substitution (

) and Click Chemistry (CuAAC).

The Mechanism
In solution, the azido group at the 2-position can cyclize onto the pyridine nitrogen to form a

fused tetrazole ring.
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Form A (Open Azide): Reactive species required for Click Chemistry.

Form B (Fused Tetrazole): Dormant/Stable species.

Solvent Effect:

DMSO/DMF (Polar Aprotic): The high dielectric constant (

for DMSO) stabilizes the dipolar tetrazole form.

Result: Equilibrium shifts

toward Tetrazole.

Chloroform/DCM (Non-polar): Favors the Azide form.

Temperature: Ring opening (Tetrazole

Azide) is endothermic. Heating DMSO solutions shifts the equilibrium back toward the
reactive azide.

Visualization of Equilibrium

Solvent Influence
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Caption: Solvent-dependent equilibrium. In DMSO, the green 'Tetrazole' form dominates.

Heating is required to access the red 'Azide' form for reaction.
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Experimental Protocols
Safe Dissolution Protocol (0.5 M Stock)
Objective: Prepare 10 mL of a 0.5 M solution in DMSO safely.

PPE: Kevlar gloves under nitrile gloves, face shield, blast shield.

Calculation: 0.5 M

0.01 L

165.11 g/mol = 0.825 g.

Weighing: Use a plastic spatula (metal can cause friction ignition). Weigh into a tared vial.

Solvent Addition:

Place vial in a cooling block or ice bath (dissolution exotherm control).

Add 10 mL of anhydrous DMSO (or DMF) slowly down the side.

Mixing: Do NOT sonicate. Use a magnetic stir bar at low RPM (100-200) until clear.

Observation: Solution will likely turn yellow/orange.

Reactivity Check (NMR Validation)
To verify if your solvent choice allows for immediate reactivity (Azide presence), perform a

quick

-NMR test.

Tetrazole Signals: Distinct downfield shift of the proton adjacent to the bridgehead nitrogen

(approx.

9.5 - 10.0 ppm).

Azide Signals: Upfield relative to tetrazole (approx.

8.5 - 9.0 ppm).
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Protocol:

Dissolve 5 mg in 0.6 mL DMSO-

.

Acquire spectrum at 25°C.

If only Tetrazole is visible and you need to perform a Click reaction, heat the probe to 60°C

and re-acquire to observe the emergence of the Azide peak.

Solubility Data Summary
Solvent

Physical
Solubility

Dominant
Species (25°C)

Suitability for
CuAAC

Suitability for
SnAr

DMSO
High (>200

mg/mL)
Tetrazole (>95%)

Good (requires

heat/catalyst)
Excellent

DMF
High (>200

mg/mL)
Tetrazole (>90%)

Good (requires

heat/catalyst)
Excellent

DCM Moderate Azide (Mixed) Excellent (RT) Poor (solubility)

Toluene Low Azide Moderate Poor

Water Insoluble N/A Poor Poor

Troubleshooting Common Issues
Issue 1: "My Click reaction in DMSO is extremely slow at Room Temperature."

Cause: The equilibrium is locked in the unreactive Tetrazole form.

Solution: Increase reaction temperature to 60-80°C. This shifts the equilibrium toward the

open Azide. Alternatively, add a co-solvent like t-BuOH or THF to lower the bulk polarity.

Issue 2: "Precipitation occurs upon adding water."

Cause: The compound is highly lipophilic despite the nitro group.
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Solution: If quenching a reaction, dilute with EtOAc first, then wash with water. Do not dilute

directly with water if you intend to keep the azide in solution.

Issue 3: "Darkening of solution over time."

Cause: Photodecomposition or slow formation of nitrenes.

Solution: Store DMSO/DMF stock solutions in amber vials wrapped in foil at -20°C. Discard

after 1 week.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Solubility & Stability of 2-Azido-5-
nitropyridine in DMSO and DMF]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6267644/docs#technical-guide-solubility-stability-of-
2-azido-5-nitropyridine-in-dmso-and-dmf]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b6267644/docs#technical-guide-solubility-stability-of-2-azido-5-nitropyridine-in-dmso-and-dmf
https://www.benchchem.com/product/b6267644/docs#technical-guide-solubility-stability-of-2-azido-5-nitropyridine-in-dmso-and-dmf
https://www.benchchem.com/product/b6267644/docs#technical-guide-solubility-stability-of-2-azido-5-nitropyridine-in-dmso-and-dmf
https://www.benchchem.com/product/b6267644/docs#technical-guide-solubility-stability-of-2-azido-5-nitropyridine-in-dmso-and-dmf
https://www.benchchem.com/product/b6267644?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6267644?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

